Cas no 2171963-74-7 (5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2171963-74-7
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5566429
• PubChem ID: 165593201
• Update Time: 2025-05-20

5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171963-74-7
• EN300-1593027
• 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H19N3O3/c16-8-3-1-2-7-15-11(9-5-4-6-9)10(12(17)18)13-14-15/h9,16H,1-8H2,(H,17,18)
• InChI Key： BSWGPOABCKHYQH-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CCC2)N(CCCCCO)N=N1)=O

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid

5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171963-74-7): A Comprehensive Overview

The compound 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171963-74-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This 1,2,3-triazole derivative is characterized by its unique structural features, including a cyclobutyl ring and a hydroxypentyl side chain, which contribute to its potential biological activities and applications. In recent years, the demand for novel heterocyclic compounds like this one has surged, driven by the need for innovative therapeutic agents and advanced materials.

One of the most notable aspects of 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid is its role in click chemistry, a revolutionary approach in synthetic chemistry that enables the rapid and efficient assembly of molecular architectures. The 1,2,3-triazole core is a hallmark of click chemistry, making this compound a valuable building block for researchers exploring new drug candidates or functional materials. Its carboxylic acid moiety further enhances its versatility, allowing for easy derivatization and conjugation with other molecules.

In the context of current trends, 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid aligns with the growing interest in bioactive small molecules and targeted drug delivery systems. Researchers are particularly intrigued by its potential to modulate biological pathways, owing to its ability to interact with enzymes and receptors. The hydroxypentyl side chain, for instance, may improve solubility and bioavailability, addressing one of the key challenges in modern pharmacology.

The synthesis of 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid typically involves multi-step organic reactions, including cycloaddition and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize yields and reduce reaction times, reflecting the broader shift toward sustainable and efficient synthetic methodologies in the chemical industry.

From an industrial perspective, the market for 1,2,3-triazole derivatives like 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid is expanding rapidly, fueled by their applications in pharmaceuticals, agrochemicals, and materials science. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial clients. Its potential as a scaffold for drug development has also attracted investments from biotech startups and established pharmaceutical firms.

In summary, 5-cyclobutyl-1-(5-hydroxypentyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2171963-74-7) represents a fascinating intersection of chemistry and biology, with promising applications in drug discovery and beyond. Its unique structural attributes, combined with the versatility of the 1,2,3-triazole core, make it a compound of enduring interest to researchers and industry professionals alike.